Cas no 45732-65-8 (1-Azabicyclo[2.2.2]octane, 4-ethyl-)

• Product Name: 1-Azabicyclo[2.2.2]octane, 4-ethyl-
• CAS No: 45732-65-8
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 2669331
• PubChem ID: 142666
• Update Time: 2025-04-21

1-Azabicyclo[2.2.2]octane, 4-ethyl- Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-azabicyclo[2.2.2]octane
• Q ET
• 1-ethyl quinicludinium bromide, N-ethyl quinuclidinium bromide.
• 4-Ethylquinuclidine #
• SCHEMBL12256561
• 1-Azabicyclo[2.2.2]octane, 4-ethyl-
• DTXSID20196611
• ZLPCABMSTVWUGB-UHFFFAOYSA-N
• 4-Ethylquinuclidine
• 1-Azabicyclo(2.2.2)octane, 4-ethyl-
• 45732-65-8
• DTXCID60119102

• Inchi： 1S/C9H17N/c1-2-9-3-6-10(7-4-9)8-5-9/h2-8H2,1H3
• InChI Key： ZLPCABMSTVWUGB-UHFFFAOYSA-N
• SMILES： N12CCC(CC)(CC1)CC2

Computed Properties

• Exact Mass: 139.136099547Da
• Monoisotopic Mass: 139.136099547Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 3.2Ų